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An objective comparison of antigorite, chrysotile, and lizardite for carbon mineralization,
supported by experimental data, to guide researchers in selecting optimal materials for CO2
sequestration technologies.

The global imperative to mitigate climate change has intensified research into carbon capture
and storage (CCS) technologies. Mineral carbonation, a process that mimics natural
weathering to permanently store CO2 in stable carbonate minerals, presents a promising
solution. Serpentine minerals (MgsSi2Os(OH)a), being abundant and rich in magnesium, are
prime candidates for this technology. However, the reactivity and, consequently, the CO2
sequestration efficiency of serpentine are highly dependent on its polymorphic form. This guide
provides a comparative analysis of the three main serpentine polymorphs—antigorite,
chrysotile, and lizardite—to assist researchers in selecting the most suitable feedstock for CO2
sequestration applications.

The fundamental reaction for serpentine carbonation is: MgsSi2Os(OH)4 + 3CO2z - 3MgCOs +
2Si02 + 2H20

The efficiency of this reaction is largely governed by the dissolution of magnesium from the
serpentine structure, which varies significantly among the polymorphs.

Comparative Reactivity and CO2 Sequestration
Performance
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Experimental studies have consistently demonstrated a clear order of reactivity among the
serpentine polymorphs for CO2 sequestration. The general trend for carbon mineralization
reactivity is: Chrysotile > Lizardite > Antigorite.[1][2]

Chrysotile, with its fibrous, tubular structure, exhibits the highest reactivity.[3] This is attributed
to its greater surface area and the relative ease with which magnesium can be leached from its
crystal lattice. Asbestiform chrysaotile, in particular, shows the highest Mg?* release.[1] In
contrast, antigorite, characterized by a more compact and corrugated sheet structure, is the
least reactive of the three.[4][5] Its structure is more stable, making magnesium extraction more
challenging under similar experimental conditions. Lizardite, which has a planar sheet
structure, generally displays intermediate reactivity.[1]

The following table summarizes key quantitative data from various experimental studies,
providing a comparative overview of the performance of each polymorph.

Experimenta

Parameter Antigorite Chrysaotile Lizardite » Source
| Conditions
Mg Extraction 3 hours of
o 24 - 29 ~70-85 ~5 - 68 _ _ [3]
Efficiency (%) acid-leaching
Thermo-
) 92 (after 40 (after o
Carbonation activation
o thermo- - thermo- [6]
Efficiency (%) o o followed by
activation) activation) )
carbonation
Net Mg
~1.3x10-® 70°C, 100 bar
Release Rate - - o [7]
(initial rate) CO2 pressure
(mol/mz/s)
Reactivity Least Most ] Based on
) ) Intermediate [1112]
Order Reactive Reactive Mg?* release

Experimental Protocols

The following are generalized methodologies for key experiments cited in the literature for
evaluating serpentine polymorphs for CO2 sequestration.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.researchgate.net/publication/391366336_A_surface_charge_approach_to_characterize_serpentine_reactivity_for_carbon_mineralization
https://www.researchgate.net/publication/228737446_Characterization_of_chrysotile_antigorite_and_lizardite_by_FT-RAMAN_spectroscopy
https://www.researchgate.net/publication/303438322_Acid-dissolution_of_antigorite_chrysotile_and_lizardite_for_ex_situ_carbon_capture_and_storage_by_mineralisation
https://www.researchgate.net/publication/391366336_A_surface_charge_approach_to_characterize_serpentine_reactivity_for_carbon_mineralization
http://wordpress.ei.columbia.edu/lenfest/files/2012/11/Enhancing-Serpentine-dissolution-kinetics-for-mineral-carbon-dioxide-sequestration.pdf
https://www.researchgate.net/publication/251704737_Enhancing_serpentine_dissolution_kinetics_for_mineral_carbon_dioxide_sequestration
https://www.researchgate.net/publication/391366336_A_surface_charge_approach_to_characterize_serpentine_reactivity_for_carbon_mineralization
https://www.researchgate.net/publication/303438322_Acid-dissolution_of_antigorite_chrysotile_and_lizardite_for_ex_situ_carbon_capture_and_storage_by_mineralisation
https://nora.nerc.ac.uk/id/eprint/507360/1/MINE-D-13-00185_revised.pdf
https://www.frontiersin.org/journals/earth-science/articles/10.3389/feart.2017.00037/full
https://www.researchgate.net/publication/391366336_A_surface_charge_approach_to_characterize_serpentine_reactivity_for_carbon_mineralization
https://www.researchgate.net/publication/228737446_Characterization_of_chrysotile_antigorite_and_lizardite_by_FT-RAMAN_spectroscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8099877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Serpentine Dissolution and Magnesium Leaching

This experiment is crucial for determining the reactivity of the serpentine polymorphs by
measuring the rate and extent of magnesium extraction.

o Sample Preparation: Serpentine samples are ground and sieved to a specific particle size to
ensure a consistent surface area for reaction.

e Leaching Solution: A variety of leaching agents can be used, including acids (e.g., HCI,
H2S0a4) or organic salts (e.g., sodium citrate, sodium oxalate) in agueous solutions.[3][4][5]

e Reaction Setup: A known mass of the serpentine sample is added to a batch reactor
containing the leaching solution. The reactor is maintained at a constant temperature and
pressure, with continuous stirring.[4]

o Sampling and Analysis: Aliquots of the solution are withdrawn at regular intervals, filtered,
and analyzed for magnesium concentration using techniques such as atomic absorption
spectroscopy (AAS) or inductively coupled plasma-optical emission spectrometry (ICP-OES).

o Data Analysis: The percentage of magnesium extracted is calculated based on the initial
magnesium content of the serpentine sample.

Mineral Carbonation Experiments

These experiments directly measure the CO2 sequestration capacity of the serpentine
polymorphs.

o Sample Preparation: Similar to dissolution experiments, serpentine samples are ground to a
specific particle size. In some cases, pre-treatment methods like heat activation are
employed to enhance reactivity.[6]

o Reaction Setup: The serpentine sample is placed in a high-pressure, high-temperature
autoclave. The reactor is then filled with a CO2-rich fluid (e.g., supercritical CO2 or CO2-
saturated brine).[7]

e Reaction Conditions: The experiment is run for a set duration under controlled temperature
and pressure (e.g., 70°C and 100 bar).[7]
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e Product Analysis: After the experiment, the solid products are collected, dried, and analyzed
using techniques such as X-ray diffraction (XRD) to identify and quantify the carbonate
minerals formed (e.g., magnesite). Thermogravimetric analysis (TGA) can also be used to

determine the mass of CO2 sequestered.

o Carbonation Efficiency Calculation: The carbonation efficiency is calculated as the ratio of
the actual amount of CO2 sequestered to the theoretical maximum sequestration capacity of

the serpentine sample.

Visualizing the Process and Relationships

To better understand the experimental workflow and the factors influencing the choice of

serpentine polymorph, the following diagrams are provided.
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A generalized workflow for serpentine CO2 sequestration experiments.
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Factors influencing the reactivity of serpentine polymorphs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. researchgate.net [researchgate.net]

e 2.researchgate.net [researchgate.net]

+ 3. researchgate.net [researchgate.net]

¢ 4. wordpress.ei.columbia.edu [wordpress.ei.columbia.edu]
¢ 5. researchgate.net [researchgate.net]

¢ 6. nora.nerc.ac.uk [nora.nerc.ac.uk]

o 7. Frontiers | An Experimental Study of the Carbonation of Serpentinite and Partially
Serpentinised Peridotites [frontiersin.org]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8099877?utm_src=pdf-body-img
https://www.benchchem.com/product/b8099877?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/391366336_A_surface_charge_approach_to_characterize_serpentine_reactivity_for_carbon_mineralization
https://www.researchgate.net/publication/228737446_Characterization_of_chrysotile_antigorite_and_lizardite_by_FT-RAMAN_spectroscopy
https://www.researchgate.net/publication/303438322_Acid-dissolution_of_antigorite_chrysotile_and_lizardite_for_ex_situ_carbon_capture_and_storage_by_mineralisation
http://wordpress.ei.columbia.edu/lenfest/files/2012/11/Enhancing-Serpentine-dissolution-kinetics-for-mineral-carbon-dioxide-sequestration.pdf
https://www.researchgate.net/publication/251704737_Enhancing_serpentine_dissolution_kinetics_for_mineral_carbon_dioxide_sequestration
https://nora.nerc.ac.uk/id/eprint/507360/1/MINE-D-13-00185_revised.pdf
https://www.frontiersin.org/journals/earth-science/articles/10.3389/feart.2017.00037/full
https://www.frontiersin.org/journals/earth-science/articles/10.3389/feart.2017.00037/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8099877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

» To cite this document: BenchChem. [Serpentine Polymorphs for Carbon Dioxide
Sequestration: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8099877#comparative-analysis-of-different-
serpentine-polymorphs-for-co2-sequestration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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